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Systematic Nomenclature, Synthesis, and Structural Reactivity

Executive Summary

4-Chloro-2,6-dinitrobenzoic acid (CAS: 95192-57-7) is a highly functionalized aromatic
intermediate characterized by a sterically crowded carboxylic acid group and an electron-
deficient benzene ring.[1][2][3][4][5][6][7] Distinct from its more common isomer (4-chloro-3,5-
dinitrobenzoic acid), the 2,6-dinitro variant exhibits unique physicochemical properties driven
by the "ortho effect,” where the bulky nitro groups at positions 2 and 6 impose significant steric
hindrance on the carboxyl moiety.[6][7] This guide outlines the IUPAC nomenclature standards,
validated synthetic pathways, and the specific reactivity profile relevant to medicinal chemistry
and supramolecular synthesis.[6][7]

Nomenclature and Structural Definition
IUPAC Name Construction

The systematic name 4-Chloro-2,6-dinitrobenzoic acid is the Preferred IUPAC Name (PIN).
[1][5][6][7] The nomenclature follows the hierarchy of functional groups and locant assignment
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rules:

¢ Principal Functional Group: The carboxylic acid (-COOH) takes priority, defining the parent
structure as benzoic acid.[5][6][8] The carbon atom attached to the carboxyl group is
designated as C1.[5][6][8]

o Numbering: The ring is numbered to give the lowest possible locants to the substituents.[5]

[6]18]

o Nitro groups are at positions 2 and 6.[5][6][8][9][10][11]

o Chlorine is at position 4.[1][5][6][8]

o The set of locants is 2, 4, 6.[6][7][O][L0][11][12][13][14]
o Alphabetical Order: Substituents are listed alphabetically (Chloro before Nitro).

o Correct Name: 4-Chloro-2,6-dinitrobenzoic acid.[1][2][3][4][5][6][7][13][14][15]
Structural Analysis & The Ortho Effect
The molecule possesses a plane of symmetry passing through the C1-C4 axis.[5][6][8]

 Steric Inhibition of Resonance: The nitro groups at C2 and C6 force the carboxylic acid group
out of the plane of the benzene ring.[6][8] This steric crowding (the ortho effect) significantly

alters reactivity:

o Esterification: Standard Fischer esterification is often inhibited; acid chloride formation
requires forcing conditions or specific reagents (e.g., thionyl chloride with DMF catalyst).[5]

[6]i8]

o Decarboxylation: The electron-withdrawing nature of the nitro groups, combined with steric
strain, makes the compound susceptible to thermal decarboxylation, yielding 1-chloro-3,5-
dinitrobenzene (5-chloro-1,3-dinitrobenzene).[6][7]
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Feature Specification

Formula C7H3CIN20s

Molecular Weight 246.56 g/mol

CAS Number 95192-57-7

SMILES OC(=0)C1=C([O-])C=C(Cl)C=C1[O-]

Geometry Non-planar carboxyl group (torsional strain from

2,6-NO2).[3][5][6][7][15][16]

Physicochemical Profile

The following data summarizes the key physical properties relevant to handling and synthesis.

Property Value Notes
) Nitro groups impart color.[5][6]
Appearance Yellow crystalline powder 7]
] ] High MP due to symmetry and
Melting Point 205-206 °C i
polarity.[5][6][8]
Highly acidic due to electron-
Predicted pKa ~0.96 + 0.34 withdrawing NO2 groups.[5][6]

[8]

Soluble in EtOAc, DMSO,

Poorly soluble in cold water;

Solubility ]
MeOH soluble in aqueous base.[6][7]
Risk of decarboxylation at
Stability Heat Sensitive elevated temperatures

(>200°C).[5][6][8]

Synthetic Pathways[5][6][7][8][13][15]

The synthesis of 4-Chloro-2,6-dinitrobenzoic acid is challenging due to the directing effects

of the substituents.[5][6][7] Direct nitration of 4-chlorobenzoic acid yields the 3,5-dinitro isomer.
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[5][6][7] Therefore, the oxidation of 4-chloro-2,6-dinitrotoluene is the preferred industrial and
laboratory route.[5][6][7]

Validated Synthetic Route (Graphviz Diagram)

The pathway begins with 4-chlorotoluene, utilizing the methyl group's ortho-directing power to
install nitro groups at positions 2 and 6, followed by oxidation.[6][7]

HNO3/H2504 HNO3/H2504 KMnO4 or Cro3
Nitration (Mononitration 4-Chloro-2-nitrotoluene Fuming, Heat (Dinitration 4-Chloro-2,6-dinitrotoluene Oxidation (Side-chain) 4-Chloro-2,6-dinitrobenzoic acid

(Intermediate) (Precursor) (Target)

4-Chlorotoluene
(Starting Material)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 4-Chloro-2,6-dinitrobenzoic acid from 4-chlorotoluene.

Detailed Methodology

 Nitration (Step 1 & 2): 4-Chlorotoluene is nitrated using a mixture of concentrated nitric and
sulfuric acids.[5][6][8] The methyl group directs the incoming nitro groups to the ortho
positions (2 and 6).[5][8] Separation of isomers may be required after the first nitration, but
dinitration drives the reaction to the thermodynamically stable 2,6-dinitro product.[6][7]

o Oxidation (Step 3): The methyl group of 4-chloro-2,6-dinitrotoluene is oxidized to a carboxylic
acid.[5][6]

o Reagents: Potassium permanganate (KMnOa) in aqueous pyridine or Chromium trioxide
(CrOs3) in acetic acid/sulfuric acid.[5][6][8]

o Conditions: Reflux is required.[5][6][8] The reaction mixture must be monitored carefully as
the electron-deficient ring resists oxidation, but the product is prone to decarboxylation if
overheated.[6][7]

Reactivity and Applications
Nucleophilic Aromatic Substitution (SnAr)

While the chlorine atom is at position 4, it is meta to the nitro groups at 2 and 6.[6][8]
Consequently, the chlorine is not activated by the resonance withdrawal of the nitro groups (as
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it would be in the 1-chloro-2,4-dinitro isomer).[6][7]

o Activation: The chlorine is activated primarily by the para-carboxyl group (moderate
activation) and the inductive effect (-1) of the nitro groups.[5]

o Utility: Despite lower reactivity, it serves as a scaffold for synthesizing complex hydrazines
and crown ethers by displacing the chlorine with strong nucleophiles (e.g., hydrazine,
amines) under forcing conditions.[6][7]

Supramolecular Chemistry

The compound is a key building block for bis(dinitrophenyl) crown ethers and stable free
radicals (e.qg., hydrazyl radicals).[7][8] The 2,6-dinitro motif provides specific steric shielding
that stabilizes radical species derived from the molecule.[6][7]

Experimental Protocol: Acid Chloride Formation

Due to the steric hindrance of the 2,6-nitro groups, converting this acid to its acid chloride
requires specific conditions to avoid failure or decomposition.[6][7]

Objective: Synthesis of 4-Chloro-2,6-dinitrobenzoyl chloride.

Reagents:

e 4-Chloro-2,6-dinitrobenzoic acid (1.0 eq)[5][6][7]

e Thionyl Chloride (SOCI2) (5.0 eq)[5][7][8]

e N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)[6][7]

Procedure:

e Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaClz).
o Addition: Suspend the acid in neat thionyl chloride. Add catalytic DMF.[5][6][8]

e Reaction: Heat the mixture to reflux (75°C) for 3-5 hours. The suspension should clear as
the acid chloride forms.[5][6][8]
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o Note: If the reaction is sluggish, verify the quality of SOCIz. The steric bulk prevents rapid

attack.[5][6][8]

o Workup: Distill off excess thionyl chloride under reduced pressure.

 Purification: The residue is typically used directly in the next step (e.g., amide coupling) to

minimize hydrolysis risk.[5][6][8]

Safety and Handling (Self-Validating Systems)

Working with polynitro aromatic compounds requires strict adherence to safety protocols to

prevent thermal runaway or explosion.[5][6][8]

Hazard Class

Risk Description

Mitigation Protocol

Explosion Hazard

Polynitro compounds can
decompose violently at high

temperatures.[5][6][7]

DSC Check: Perform
Differential Scanning
Calorimetry before scaling up
(>590). Never heat neat residue
>180°C.

Skin Sensitization

Potent skin irritant and
sensitizer.[5][6][8]

Double Gloving: Use Nitrile
gloves (min 0.11mm).[5][6][8]
Wash immediately if yellow

staining occurs.[5][6][8]

Pressure Buildup

Decarboxylation releases CO:z
gas.[5][6][8]

Venting: Ensure reaction
vessels are not sealed tight
during heating; use pressure-
relief valves.[5][6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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